2(3H)-Furanone,3-aminodihydro-(8CI,9CI)
2(3H)-Furanone,3-aminodihydro-(8CI,9CI)
Homoserine lactone is a butan-4-olide having an amino substituent at the 2-position. It has a role as an Escherichia coli metabolite. It is a primary amino compound and a butan-4-olide. It is a conjugate base of a homoserinium lactone.
L-3-Aminodihydro-2(3H)-furanone, also known as Hsl or 2-aminobutan-4-olide, belongs to the class of organic compounds known as alpha amino acid esters. These are ester derivatives of alpha amino acids. L-3-Aminodihydro-2(3H)-furanone is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, L-3-aminodihydro-2(3H)-furanone is primarily located in the cytoplasm. L-3-Aminodihydro-2(3H)-furanone can be converted into N-acyl homoserine lactone. Outside of the human body, L-3-aminodihydro-2(3H)-furanone can be found in common pea and pulses. This makes L-3-aminodihydro-2(3H)-furanone a potential biomarker for the consumption of these food products.
L-3-Aminodihydro-2(3H)-furanone, also known as Hsl or 2-aminobutan-4-olide, belongs to the class of organic compounds known as alpha amino acid esters. These are ester derivatives of alpha amino acids. L-3-Aminodihydro-2(3H)-furanone is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, L-3-aminodihydro-2(3H)-furanone is primarily located in the cytoplasm. L-3-Aminodihydro-2(3H)-furanone can be converted into N-acyl homoserine lactone. Outside of the human body, L-3-aminodihydro-2(3H)-furanone can be found in common pea and pulses. This makes L-3-aminodihydro-2(3H)-furanone a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
1192-20-7
VCID:
VC0073218
InChI:
InChI=1S/C4H7NO2/c5-3-1-2-7-4(3)6/h3H,1-2,5H2/t3-/m1/s1
SMILES:
C1COC(=O)C1N
Molecular Formula:
C4H7NO2
Molecular Weight:
101.1 g/mol
2(3H)-Furanone,3-aminodihydro-(8CI,9CI)
CAS No.: 1192-20-7
Main Products
VCID: VC0073218
Molecular Formula: C4H7NO2
Molecular Weight: 101.1 g/mol
| CAS No. | 1192-20-7 |
|---|---|
| Product Name | 2(3H)-Furanone,3-aminodihydro-(8CI,9CI) |
| Molecular Formula | C4H7NO2 |
| Molecular Weight | 101.1 g/mol |
| IUPAC Name | (3R)-3-aminooxolan-2-one |
| Standard InChI | InChI=1S/C4H7NO2/c5-3-1-2-7-4(3)6/h3H,1-2,5H2/t3-/m1/s1 |
| Standard InChIKey | QJPWUUJVYOJNMH-UHFFFAOYSA-N |
| Isomeric SMILES | C1COC(=O)[C@@H]1N |
| SMILES | C1COC(=O)C1N |
| Canonical SMILES | C1COC(=O)C1N |
| Description | Homoserine lactone is a butan-4-olide having an amino substituent at the 2-position. It has a role as an Escherichia coli metabolite. It is a primary amino compound and a butan-4-olide. It is a conjugate base of a homoserinium lactone. L-3-Aminodihydro-2(3H)-furanone, also known as Hsl or 2-aminobutan-4-olide, belongs to the class of organic compounds known as alpha amino acid esters. These are ester derivatives of alpha amino acids. L-3-Aminodihydro-2(3H)-furanone is soluble (in water) and a very strong basic compound (based on its pKa). Within the cell, L-3-aminodihydro-2(3H)-furanone is primarily located in the cytoplasm. L-3-Aminodihydro-2(3H)-furanone can be converted into N-acyl homoserine lactone. Outside of the human body, L-3-aminodihydro-2(3H)-furanone can be found in common pea and pulses. This makes L-3-aminodihydro-2(3H)-furanone a potential biomarker for the consumption of these food products. |
| Related CAS | 6305-38-0 (hydrobromide) |
| Synonyms | homoserine lactone homoserine lactone hydrobromide homoserine lactone hydrochloride, (S)-isomer homoserine lactone, (S)-isome |
| PubChem Compound | 7057884 |
| Last Modified | Nov 11 2021 |
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